Cas no 74-40-8 (diethyl(2-phenoxyethyl)amine)

• Product Name: diethyl(2-phenoxyethyl)amine
• CAS No: 74-40-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD00093221
• CID: 563063
• PubChem ID: 66150
• Update Time: 2025-04-19

diethyl(2-phenoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N,N-diethyl-2-phenoxy-
• diethyl(2-phenoxyethyl)amine
• N,N-Diethyl-2-phenoxyethanamine
• (beta-(Diethylamino)ethoxy)benzene
• 2-Phenoxytriethylamine
• 928 F
• alpha-Phenoxy-beta-diethylaminoethane
• BRN 2048290
• Diethylaminophenoxyethane
• Fourneau 928
• Phenoxyethyldiethylamine
• Triethylamine, 2-phenoxy-
• N,N-diethyl-N-(phenoxyethyl)amine
• NCGC00175225-01
• PJE3NR8CPC
• phenoxytriethylamine
• 74-40-8
• AB00080676-01
• AKOS002774499
• 4-06-00-00664 (Beilstein Handbook Reference)
• TimTec1_000334
• NS00037619
• SCHEMBL1405290
• OOYKEEROCQGXPH-UHFFFAOYSA-N
• N,N-DIETHYL-2-(PHENOXY)ETHANAMINE
• Ethanamine, N,N-diethyl-2-phenoxy-
• EINECS 200-809-0
• BRD-K02387678-003-01-9
• DTXSID60224785
• Cambridge id 5322296

• MDL： MFCD00093221
• Inchi： 1S/C12H19NO/c1-3-13(4-2)10-11-14-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChI Key： OOYKEEROCQGXPH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN(CC)CC

Computed Properties

• Exact Mass: 193.14677
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47